Cas no 2228800-56-2 (2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine
• CAS No: 2228800-56-2
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6299467
• PubChem ID: 165967846
• Update Time: 2025-05-19

2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine
• 2228800-56-2
• 2-[1-(4-bromofuran-2-yl)cyclobutyl]ethan-1-amine
• EN300-1917117

• Inchi： 1S/C10H14BrNO/c11-8-6-9(13-7-8)10(4-5-12)2-1-3-10/h6-7H,1-5,12H2
• InChI Key： RRBBNEBKSRPMOK-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine

Introduction to 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine (CAS No. 2228800-56-2)

2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228800-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclobutyl and furan moieties, which contribute to its unique chemical properties and potential biological activities. The presence of a bromine substituent at the 4-position of the furan ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine incorporates a cyclobutyl group linked to an amine functionalities, which is further connected to a 4-bromofuran moiety. This arrangement creates a molecule with potential applications in the synthesis of bioactive agents, particularly in the development of novel therapeutic compounds. The bromine atom serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical transformations and modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both cyclobutyl and furan scaffolds. These structural motifs are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The amine group in 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. This feature makes the compound an attractive candidate for further investigation in drug discovery efforts.

One of the most compelling aspects of 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine is its utility as a building block in medicinal chemistry. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. These reactions enable the introduction of diverse functional groups at specific positions within the molecule, facilitating the design of highly customized pharmacophores.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine, making it more feasible to incorporate into large-scale drug development programs. For instance, catalytic hydrogenation techniques have been employed to reduce any double bonds or unsaturated systems present in related precursors, ensuring high yields and purity. Additionally, modern purification methods such as flash chromatography and recrystallization have improved the overall efficiency of its preparation.

The biological evaluation of 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine has revealed promising preliminary results in several disease models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For example, preliminary in vitro assays indicate that this compound can inhibit the activity of certain kinases, which are critical enzymes in cellular signaling networks. Such findings suggest that it may have therapeutic potential in conditions where kinase dysregulation plays a significant role.

Furthermore, the structural features of 2-1-(4-bromofuran-2-yl)cyclobutylethan-1-amine make it an interesting candidate for developing next-generation antibiotics. The combination of cyclobutyl and furan moieties has been shown to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. This dual action provides a unique mechanism of action that could help overcome emerging antibiotic resistance challenges. Ongoing research is focused on optimizing its efficacy while minimizing potential side effects.

The synthesis of 2-1-(4-bromofuran-2-y)cyclobutylethanamino involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nucleophilic substitution reactions to introduce the amine functionality, followed by protection-deprotection strategies to ensure regioselectivity during subsequent modifications. The bromine atom at the 4-position of the furan ring serves as a critical intermediate for these transformations, allowing for controlled functionalization without compromising overall yield.

In conclusion, 2228800 56 22 - - - - - - - - - - - - - - - 22 . It . It . It . It . It . It . It . It . It . It . It represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive compounds. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation in drug discovery and development.